Cas no 54595-57-2 (Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)-)

• Product Name: Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)-
• CAS No: 54595-57-2
• MF: C₁₂H₈N₄
• MW: 208.218721389771
• CID: 1589859
• Update Time: 2024-09-11

Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine, 7-(2-pyridinyl)-

• Inchi： 1S/C12H8N4/c1-2-6-14-10(3-1)11-5-4-9-7-13-8-15-12(9)16-11/h1-8H
• InChI Key： XRKLIVBRDBDFOU-UHFFFAOYSA-N
• SMILES： C1=NC=C2C=CC(C3=NC=CC=C3)=NC2=N1

Computed Properties

• Exact Mass: 208.07504

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Melting Point: 205 °C(Solv: ethanol (64-17-5))
• Boiling Point: 397.0±32.0 °C(Predicted)
• PSA: 51.56
• pka: 0.91±0.19(Predicted)